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Compound of Interest

Compound Name: Thiometon sulfoxide
CAS No.: 2703-37-9
Cat. No.: B104511
Get Quote
. J

This guide provides a comprehensive technical overview of Thiometon sulfoxide, a significant
metabolite of the organophosphate insecticide Thiometon. Designed for researchers, scientists,
and professionals in drug development and environmental analysis, this document delves into
the chemical identity, properties, toxicological significance, and analytical methodologies
pertinent to this compound.

Chemical Identity and Structure

Thiometon sulfoxide is systematically identified by the International Union of Pure and
Applied Chemistry (IUPAC) as 2-ethylsulfinylethylsulfanyl-dimethoxy-sulfanylidene-A>-
phosphane[1][2]. It is a racemic mixture[3].
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Identifier Value Source

2-ethylsulfinylethylsulfanyl-

IUPAC Name dimethoxy-sulfanylidene-A3- [1112]
phosphane

CAS Number 2703-37-9 [1][4]

Molecular Formula CeH1503PSs3 [1112]131[4]

Molecular Weight 262.35 g/mol [2][3]

InChl=1S/C6H1503PS3/c1-4-

InChl 13(7)6-5-12-10(11,8-2)9-3/h4-  [1][2][3][5]
6H2,1-3H3
SMILES CCS(=0)CCSP(=S)(0C)OC [1][2][5]

Below is a diagram illustrating the chemical structure of Thiometon sulfoxide.

Caption: Chemical structure of Thiometon sulfoxide.

Physicochemical and Toxicological Profile

Thiometon sulfoxide is a metabolite of the systemic insecticide and acaricide, Thiometon[6]
[7]. The parent compound, Thiometon, functions by inhibiting acetylcholinesterase (AChE), an
essential enzyme in the nervous system of insects[8][9]. The metabolic conversion of
Thiometon to its sulfoxide and sulfone derivatives is a critical aspect of its toxicological profile,
as these metabolites also exhibit insecticidal activity[10].

Physicochemical Properties
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Property Value Source

Not specified, though likely a

Physical State liquid or solid at room
temperature.
Storage Temperature -20°C [2][6]

Purity (as a reference
>95% (HPLC) [2]
standard)

Toxicological Information

Thiometon sulfoxide is classified as highly toxic. The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals includes the following hazard statements for this
compound:

H300: Fatal if swallowed[1][4]

H310: Fatal in contact with skin[1]

H330: Fatal if inhaled[1]

H411: Toxic to aquatic life with long lasting effects[1]

As a metabolite of an organophosphate pesticide, its primary mechanism of toxicity is the
inhibition of acetylcholinesterase[6][7]. This leads to an accumulation of the neurotransmitter
acetylcholine, resulting in overstimulation of the nervous system.

The metabolic pathway from Thiometon to Thiometon sulfoxide and subsequently to
Thiometon sulfone is a key consideration in residue analysis for food safety. Regulatory limits
often refer to the sum of thiometon, thiometon sulfoxide, and thiometon sulfone, determined
as thiometon sulfone and expressed as thiometon[11].

Thiometon Sulfone

Oxidation (Active Metabolite)
Thiometon Oxidation Thiometon Sulfoxide Hydrolysis Products
(Parent Insecticide) (Active Metabolite) > (Inactive)
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Caption: Simplified metabolic pathway of Thiometon.

Synthesis and Formation

Thiometon sulfoxide is formed in biological systems (plants, insects, and mammals) and in
the environment through the oxidation of the parent compound, Thiometon[12]. Commercially,
Thiometon is produced via a multi-step synthesis, and its subsequent metabolism leads to the
formation of the sulfoxide[8]. For research and analytical purposes, Thiometon sulfoxide is
available as a neat chemical or in solution from various chemical suppliers[2][13].

Analytical Methodologies

The detection and quantification of Thiometon sulfoxide are crucial for monitoring pesticide
residues in food and the environment. Due to its polarity and potential for thermal degradation,
analytical methods must be chosen carefully.

Sample Preparation
A generic sample preparation workflow for the analysis of Thiometon and its metabolites in

agricultural products often involves:

» Extraction: The sample is homogenized and extracted with a suitable organic solvent, such
as acetone or acetonitrile[11][14].

e Clean-up: The crude extract is then purified to remove interfering matrix components. This
can be achieved using solid-phase extraction (SPE) with cartridges like graphitized carbon
black/ethylenediamine-N-propylsilanized silica gel[14].

» Concentration: The cleaned-up extract is concentrated to a small volume before analysis.

Instrumental Analysis

Gas chromatography (GC) and liquid chromatography (LC) coupled with mass spectrometry
(MS) are the most common techniques for the analysis of Thiometon sulfoxide.
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e Gas Chromatography-Mass Spectrometry (GC-MS): This is a widely used method for the
analysis of organophosphate pesticides and their metabolites[15]. However, for sulfoxides,
derivatization may be necessary to improve thermal stability and chromatographic
performance. The analytical method for residue analysis often involves an oxidation step to
convert both Thiometon and Thiometon sulfoxide to the more stable Thiometon sulfone,
which is then quantified[11].

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique is
particularly well-suited for the analysis of polar and thermally labile compounds like
Thiometon sulfoxide, as it avoids the high temperatures of the GC inlet[14].

Example LC-MS/MS Protocol Outline

o Chromatographic Separation:
o Column: A C18 reversed-phase column is typically used.

o Mobile Phase: A gradient of water and acetonitrile or methanol, often with a modifier like
formic acid or ammonium acetate to improve ionization.

o Mass Spectrometric Detection:

o lonization: Electrospray ionization (ESI) in positive mode is common for
organophosphates.

o Detection: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity,
monitoring specific precursor-to-product ion transitions for Thiometon sulfoxide.
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Caption: General workflow for the analysis of Thiometon sulfoxide.

Conclusion

Thiometon sulfoxide is a biologically active and toxicologically significant metabolite of the
insecticide Thiometon. A thorough understanding of its chemical properties, metabolic fate, and
analytical behavior is essential for professionals in environmental science, food safety, and
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toxicology. The methodologies outlined in this guide provide a framework for the reliable

identification and quantification of this important compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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